Cas no 100926-30-5 (Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester
• CAS No: 100926-30-5
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6430609
• PubChem ID: 84089074
• Update Time: 2025-05-21

Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester
• ethyl 2-(adamantan-1-yl)-2-aminoacetate
• 100926-30-5
• Ethyl 2-(1-adamantyl)-2-aminoacetate
• EN300-6508174

• Inchi： 1S/C14H23NO2/c1-2-17-13(16)12(15)14-6-9-3-10(7-14)5-11(4-9)8-14/h9-12H,2-8,15H2,1H3
• InChI Key： JFUPACLSKQOLDS-UHFFFAOYSA-N
• SMILES： C12(C(N)C(OCC)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 316.7±15.0 °C(Predicted)
• pka: 8.10±0.50(Predicted)

Additional information on Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester

Research Brief on Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester (CAS: 100926-30-5)

Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester (CAS: 100926-30-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tricyclic framework and functionalized ester group, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester involves multi-step organic transformations, with recent advancements emphasizing greener and more efficient methodologies. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route that enhances yield and reduces environmental impact. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacokinetic evaluations.

Pharmacologically, this compound has demonstrated notable activity as a modulator of GABA receptors, which are critical targets for anxiolytic and anticonvulsant drugs. In vitro and in vivo studies have shown that it exhibits high affinity for specific GABA receptor subtypes, with minimal off-target effects. These findings were corroborated by a 2022 preclinical study, which reported significant anxiolytic effects in rodent models without the sedative side effects commonly associated with traditional GABAergic agents.

Beyond its neurological applications, recent research has explored the compound's potential in metabolic disorders. A 2023 paper in Bioorganic & Medicinal Chemistry Letters revealed its role as an inhibitor of key enzymes involved in lipid metabolism, suggesting utility in managing dyslipidemia and related conditions. The study employed molecular docking simulations and enzymatic assays to elucidate the compound's binding interactions, providing a foundation for structure-activity relationship (SAR) optimization.

In conclusion, Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-, ethyl ester represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further refine its pharmacological profile and explore its applications in additional disease models. The compound's unique structure and promising biological activity underscore its value as a subject of continued investigation in the chemical biology and pharmaceutical sciences.